![molecular formula C15H25N3O B2951947 Ethyl({2-[4-(3-methoxyphenyl)piperazin-1-yl]ethyl})amine CAS No. 1271010-62-8](/img/structure/B2951947.png)
Ethyl({2-[4-(3-methoxyphenyl)piperazin-1-yl]ethyl})amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl({2-[4-(3-methoxyphenyl)piperazin-1-yl]ethyl})amine is a chemical compound with the CAS Number: 1271010-62-8 . Its IUPAC name is N-ethyl-2-(4-(3-methoxyphenyl)piperazin-1-yl)ethan-1-amine . It has a molecular weight of 263.38 .
Molecular Structure Analysis
The molecular structure of this compound was analyzed using the DFT method with the B3LYP functional and the 6–311++G(d,p) basis set . The HOMO–LUMO energy gap was calculated at 5.19 eV . This suggests that the synthesized structure has low reactivity and a tendency to be stable .Physical And Chemical Properties Analysis
This compound has a molecular weight of 263.38 . Other physical and chemical properties such as solubility, melting point, boiling point, etc., are not explicitly mentioned in the retrieved documents.Mechanism of Action
Mode of Action
Compounds with similar structures have been found to interact with various receptors and enzymes, leading to changes in cellular function .
Biochemical Pathways
Similar compounds have been found to influence a variety of biochemical pathways, including those involved in neurotransmission .
Result of Action
Similar compounds have been found to exert various effects at the cellular level, including modulation of receptor activity and alteration of signal transduction pathways .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can impact the compound’s stability and its interactions with its targets . .
Advantages and Limitations for Lab Experiments
One of the advantages of Ethyl({2-[4-(3-methoxyphenyl)piperazin-1-yl]ethyl})amine-EA is its high purity and yield, which makes it suitable for use in various lab experiments. It is also relatively easy to synthesize and can be obtained in large quantities. However, this compound-EA is a relatively new compound, and its exact mechanism of action and potential side effects are not fully understood. Further research is needed to fully elucidate its therapeutic potential and limitations.
Future Directions
There are several future directions for Ethyl({2-[4-(3-methoxyphenyl)piperazin-1-yl]ethyl})amine-EA research. One potential direction is to study its effects on specific neuropsychiatric disorders, such as depression and anxiety. Another direction is to investigate its potential as a pain and inflammation treatment. Additionally, further research is needed to fully understand its mechanism of action and potential side effects. This compound-EA may also be used as a starting point for the development of new therapeutic agents with improved efficacy and safety profiles.
In conclusion, this compound-EA is a promising compound that has shown potential in various research applications. Its high purity, yield, and low toxicity profile make it suitable for use in lab experiments. Further research is needed to fully elucidate its therapeutic potential and limitations. This compound-EA may pave the way for the development of new therapeutic agents for the treatment of neuropsychiatric disorders, pain, and inflammation.
Synthesis Methods
The synthesis of Ethyl({2-[4-(3-methoxyphenyl)piperazin-1-yl]ethyl})amine-EA involves the reaction of 1-(3-methoxyphenyl)piperazine with 2-chloroethylamine hydrochloride in the presence of a base. The reaction takes place in an organic solvent and is followed by purification steps to obtain the final product. The yield of this compound-EA is high, and the compound can be easily synthesized with high purity.
Scientific Research Applications
Ethyl({2-[4-(3-methoxyphenyl)piperazin-1-yl]ethyl})amine-EA has shown potential in various research applications, including neuroscience, pharmacology, and medicinal chemistry. It has been studied as a potential therapeutic agent for the treatment of depression, anxiety, and other neuropsychiatric disorders. This compound-EA has also been shown to have antinociceptive and anti-inflammatory effects, making it a potential candidate for the treatment of pain and inflammation.
properties
IUPAC Name |
N-ethyl-2-[4-(3-methoxyphenyl)piperazin-1-yl]ethanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H25N3O/c1-3-16-7-8-17-9-11-18(12-10-17)14-5-4-6-15(13-14)19-2/h4-6,13,16H,3,7-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEIYYSRPTQRIKW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNCCN1CCN(CC1)C2=CC(=CC=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H25N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.